4-methyl-N-morpholin-4-ylbenzenesulfonamide

• CAS RN: 351186-41-9
• Molecular Formula: C11H16N2O3S
• Molecular Weight: 256.32 g/mol
• IUPAC Name: 4-methyl-N-morpholin-4-ylbenzenesulfonamide
• InChI: InChI=1S/C11H16N2O3S/c1-10-2-4-11(5-3-10)17(14,15)12-13-6-8-16-9-7-13/h2-5,12H,6-9H2,1H3
• InChI Key: CGJMIHZEFDRIGG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN2CCOCC2

Description

“4-methyl-N-morpholin-4-ylbenzenesulfonamide” is a chemical compound. It is related to the class of compounds known as N-Methylmorpholine.

Mechanism of Action

The mechanism of action of sulfonamides, a class of compounds to which “4-methyl-N-morpholin-4-ylbenzenesulfonamide” belongs, involves the inhibition of the conversion of p-aminobenzoic acid to dihydropteroate, which bacteria need for folate synthesis and ultimately purine and DNA synthesis.

Safety and Hazards

Sulfonamides, including “4-methyl-N-morpholin-4-ylbenzenesulfonamide”, are considered hazardous by the 2012 OSHA Hazard Communication Standard. They are flammable liquids and can cause severe skin burns and eye damage. They may also cause respiratory irritation.